2,4-Quinazolinediamine, 6-(trifluoromethyl)-
Description
“2,4-Quinazolinediamine, 6-(trifluoromethyl)-” is a chemical compound with the linear formula C15H11F3N4S . It is also known as "6-{[3-(Trifluoromethyl)phenyl]sulfanyl}-2,4-quinazolinediamine" .
Molecular Structure Analysis
The molecular structure of “2,4-Quinazolinediamine, 6-(trifluoromethyl)-” can be represented by the SMILES stringNC1=NC(N)=NC2=CC=C(SC3=CC=CC(C(F)(F)F)=C3)C=C21 . This indicates that the compound contains a quinazoline core with a trifluoromethyl group attached to the 6-position .
Safety And Hazards
properties
IUPAC Name |
6-(trifluoromethyl)quinazoline-2,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3N4/c10-9(11,12)4-1-2-6-5(3-4)7(13)16-8(14)15-6/h1-3H,(H4,13,14,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWOLOLRELISBGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(F)(F)F)C(=NC(=N2)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90161013 |
Source
|
| Record name | 2,4-Quinazolinediamine, 6-(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90161013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Quinazolinediamine, 6-(trifluoromethyl)- | |
CAS RN |
139337-61-4 |
Source
|
| Record name | 2,4-Quinazolinediamine, 6-(trifluoromethyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0139337614 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4-Quinazolinediamine, 6-(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90161013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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